Cas no 87991-65-9 (Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-)

• Product Name: Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-
• CAS No: 87991-65-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 649330
• PubChem ID: 71411594
• Update Time: 2025-04-19

Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-cyclohexyl-1,1-dimethylethoxy)-4-nitro-
• 1-(1-cyclohexyl-2-methylpropan-2-yl)oxy-4-nitrobenzene
• 1-[(1-Cyclohexyl-2-methylpropan-2-yl)oxy]-4-nitrobenzene
• DTXSID80831197
• 87991-65-9

• Inchi： 1S/C16H23NO3/c1-16(2,12-13-6-4-3-5-7-13)20-15-10-8-14(9-11-15)17(18)19/h8-11,13H,3-7,12H2,1-2H3
• InChI Key： NWXFDGUCIYUGRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55Ų